Cas no 185051-75-6 (LiquidaMbaric lactone)

• Product Name: LiquidaMbaric lactone
• CAS No: 185051-75-6
• MF: C₃₀H₄₄O₄
• MW: 468.667969703674
• CID: 822694
• Update Time: 2025-07-09

LiquidaMbaric lactone Chemical and Physical Properties

Names and Identifiers

• Liquidambaric lactone
• 11,12-Epoxy-3-oxo-28,13-oleananolide
• 3-Oxo-11α,12α-epoxyoleanan-28,13β-olide
• (1S,2S,4S,5R,6S,11R,14R,15S,18S,23S)-6,10,10,14,15,21,21-Heptamethyl-3,24-dioxaheptacyclo[16.5.2.01,
• (1S,6S,14R,18S)-6,10,10,14,15,21,21-heptamethyl-3,24-dioxaheptacyclo[16.5.2.01,15.02,4.05,14.06,11.0
• LiquidaMbaric lactone

• Inchi： 1S/C30H44O4/c1-24(2)12-14-29-15-13-28(7)27(6)11-8-17-25(3,4)19(31)9-10-26(17,5)21(27)20-22(33-20)30(28,18(29)16-24)34-23(29)32/h17-18,20-22H,8-16H2,1-7H3/t17-,18+,20-,21+,22-,26-,27+,28-,29-,30+/m0/s1
• InChI Key： ATQBPBZOVWXRTA-PNZWHSTPSA-N
• SMILES： O1[C@@H]2[C@H]1[C@@]13[C@@H]4CC(C)(C)CC[C@]4(C(=O)O1)CC[C@@]3(C)[C@]1(C)CC[C@H]3C(C)(C)C(CC[C@]3(C)[C@H]12)=O

Computed Properties

• Exact Mass: 468.32395988 g/mol
• Monoisotopic Mass: 468.32395988 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 34
• Rotatable Bond Count: 0
• Complexity: 1010
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 468.7
• XLogP3: 6.1
• Topological Polar Surface Area: 55.9

Experimental Properties

• Color/Form: White powder
• Density: 1.17±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (1.2E-3 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids

Additional information on LiquidaMbaric lactone

Recent Advances in the Study of 185051-75-6 and LiquidaMbaric Lactone: A Comprehensive Research Brief

The chemical compound 185051-75-6, often associated with the product name LiquidaMbaric lactone, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This research brief aims to synthesize the latest findings related to this compound, focusing on its structural properties, biological activities, and potential therapeutic applications. The compound's unique lactone structure and its interactions with biological targets make it a promising candidate for further investigation in drug development and biomedical research.

Recent studies have highlighted the role of 185051-75-6 in modulating key cellular pathways, particularly those involved in inflammation and oxidative stress. Researchers have employed advanced techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate the compound's three-dimensional structure and its binding affinity to specific protein targets. These structural insights are crucial for understanding the mechanistic basis of its biological effects and for guiding the design of derivatives with enhanced potency and selectivity.

One of the most notable applications of LiquidaMbaric lactone is in the field of oncology. Preliminary in vitro and in vivo studies have demonstrated its ability to inhibit the proliferation of certain cancer cell lines, particularly those resistant to conventional chemotherapy. The compound's mechanism of action appears to involve the disruption of mitochondrial function and the induction of apoptosis, making it a potential candidate for combination therapies with existing anticancer agents. Further research is needed to validate these findings and to explore its efficacy in clinical settings.

In addition to its anticancer properties, 185051-75-6 has shown promise in the treatment of neurodegenerative diseases. Recent experiments have revealed its neuroprotective effects in models of Alzheimer's and Parkinson's diseases, where it appears to mitigate oxidative damage and reduce the accumulation of pathological protein aggregates. These findings suggest that LiquidaMbaric lactone could serve as a scaffold for the development of novel neurotherapeutic agents, although extensive preclinical and clinical studies will be required to confirm its safety and efficacy.

The synthesis and optimization of 185051-75-6 derivatives have also been a focus of recent research. By modifying the lactone ring and introducing various functional groups, scientists have been able to enhance the compound's bioavailability and reduce its potential toxicity. These efforts have yielded several promising candidates with improved pharmacokinetic profiles, paving the way for future drug development initiatives. Computational modeling and high-throughput screening have played pivotal roles in this process, enabling the rapid identification of lead compounds with desirable properties.

Despite these advancements, challenges remain in the clinical translation of 185051-75-6 and LiquidaMbaric lactone. Issues such as solubility, stability, and off-target effects must be addressed to ensure their suitability for human use. Collaborative efforts between academia and industry will be essential to overcome these hurdles and to accelerate the development of these compounds into viable therapeutic options. Ongoing research is expected to provide deeper insights into their mechanisms of action and to identify new applications in diverse medical fields.

In conclusion, the study of 185051-75-6 and LiquidaMbaric lactone represents a vibrant and rapidly evolving area of research in chemical biology and pharmaceutical science. The compound's multifaceted biological activities and its potential for therapeutic innovation underscore the importance of continued investigation. As new data emerge, it will be critical to integrate these findings into a cohesive framework that can guide future research and development efforts, ultimately benefiting patients and advancing the field of medicine.